Cas no 671198-85-9 (ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate)

• Product Name: ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate
• CAS No: 671198-85-9
• MF: C₂₅H₂₁ClN₂O₃S₂
• MW: 497.028842687607
• CID: 5418766
• PubChem ID: 2241335
• Update Time: 2025-06-27

ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(4-CHLOROPHENYL)-2-{2-[(4-METHYLQUINOLIN-2-YL)SULFANYL]ACETAMIDO}THIOPHENE-3-CARBOXYLATE
• ethyl 4-(4-chlorophenyl)-2-(2-((4-methylquinolin-2-yl)thio)acetamido)thiophene-3-carboxylate
• Ethyl 4-(4-chlorophenyl)-2-[[2-(4-methylquinolin-2-yl)sulfanylacetyl]amino]thiophene-3-carboxylate
• 671198-85-9
• AKOS000812648
• Z20243535
• F3394-0478
• ethyl 4-(4-chlorophenyl)-2-({[(4-methylquinolin-2-yl)thio]acetyl}amino)thiophene-3-carboxylate
• Ethyl 4-(4-chlorophenyl)-2-[[2-[(4-methyl-2-quinolinyl)thio]acetyl]amino]-3-thiophenecarboxylate
• ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate

• Inchi： 1S/C25H21ClN2O3S2/c1-3-31-25(30)23-19(16-8-10-17(26)11-9-16)13-33-24(23)28-21(29)14-32-22-12-15(2)18-6-4-5-7-20(18)27-22/h4-13H,3,14H2,1-2H3,(H,28,29)
• InChI Key： NCGLPTCBTLWAJT-UHFFFAOYSA-N
• SMILES： C1(NC(CSC2C=C(C)C3C(N=2)=CC=CC=3)=O)SC=C(C2=CC=C(Cl)C=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 496.0682126g/mol
• Monoisotopic Mass: 496.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.3±55.0 °C(Predicted)
• pka: 12.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate

Introduction to Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate (CAS No. 671198-85-9)

Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate, a compound with the CAS number 671198-85-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, featuring a thiophene core appended with various functional groups, makes it a promising candidate for further investigation.

The molecular framework of Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate is characterized by its complex arrangement of atoms, which includes a thiophene ring, a chlorophenyl group, and a sulfanylacetamido moiety. These components contribute to the compound's unique chemical properties and biological activities. The presence of the thiophene ring, a heterocyclic aromatic compound, is particularly noteworthy as thiophenes are widely recognized for their role in various pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of sulfanylacetamido groups in medicinal chemistry. These groups are known to enhance the bioavailability and binding affinity of molecules, making them valuable in the design of novel drugs. In particular, the sulfanylacetamido moiety in Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate is expected to play a crucial role in its interaction with biological targets.

The chlorophenyl group attached to the thiophene ring adds another layer of complexity to the molecule. Chlorinated aromatic compounds are frequently employed in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the chloro substituent in Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate suggests that it may exhibit unique pharmacological properties compared to other derivatives.

One of the most intriguing aspects of this compound is its connection to quinoline derivatives. Quinolines are a class of heterocyclic compounds that have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of a 4-methylquinolin-2-yl group in Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate suggests that it may inherit some of these beneficial characteristics. This moiety could potentially enhance the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy.

The synthesis of Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-chlorobenzoyl chloride and 4-methylquinoline sulfonamide. These intermediates are then coupled with thiophene derivatives through various chemical reactions, including condensation and nucleophilic substitution.

The final product, Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate, has been subjected to rigorous analytical testing to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to verify its molecular structure and chemical properties.

In terms of biological activity, preliminary studies suggest that Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate may exhibit potent effects on various disease pathways. Its unique structural features make it a versatile scaffold for drug development, particularly in areas such as oncology and inflammation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The field of medicinal chemistry continues to evolve rapidly, with new compounds being discovered and synthesized at an unprecedented pace. Compounds like Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-yl)sulfanylacetamido}thiophene-3-carboxylate represent the cutting edge of this research, offering hope for novel treatments for a wide range of diseases. As our understanding of molecular interactions improves, so too does our ability to design more effective and targeted therapies.

In conclusion, Ethyl 4-(4-chlorophenyl)-2-{2-(4-methylquinolin-2-ly)sulfanylacetamido}thiophene-3-carboxylic acid ethylester (CAS No. 671198859) is a promising compound with significant potential in pharmaceutical applications. Its complex structure and diverse functional groups make it an attractive candidate for further investigation. With continued research and development, this molecule could one day contribute to the discovery of new drugs that improve human health.